N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide

• IUPAC Name: N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]-1,3,5-trimethylpyrazole-4-carboxamide
• InChI: InChI=1S/C16H22N4O3/c1-10-8-13(23-5)9-14(21)20(10)7-6-17-16(22)15-11(2)18-19(4)12(15)3/h8-9H,6-7H2,1-5H3,(H,17,22)
• InChI Key: MDVXTDXPPMOMQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1CCNC(=O)C2=C(N(N=C2C)C)C)OC
• Molecular Formula: C16H22N4O3
• Molecular Weight: 318.37 g/mol

Description

N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C16H22N4O3 and its molecular weight is 318.377. The purity is usually 95%.
BenchChem offers high-quality N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antiallergic Activity

N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-1,3,5-trimethyl-1H-pyrazole-4-carboxamide and its derivatives have been studied for their potential in the synthesis of antiallergic agents. One study describes the synthesis of 5-oxo-5H-[1]benzopyrano[2,3-b]pyridines and their tetrazole analogues, which demonstrated significant antiallergic activity in a reaginic PCA test in rats. These compounds, when administered intravenously, exhibited remarkable activity, some being 41-184 times as potent as disodium cromoglycate, a known antiallergic agent, and also showed efficacy when administered orally (A. Nohara, T. Ishiguro, K. Ukawa, H. Sugihara, Y. Maki, Y. Sanno, 1985).

Anticoagulant Intermediate Synthesis

Another research focus has been on the compound's role as an intermediate in the synthesis of anticoagulants, specifically apixaban. X-ray powder diffraction data for a related compound indicate its importance in the pharmaceutical manufacturing process, highlighting its purity and structural integrity without detectable impurities (Qing Wang, Zili Suo, Yong Zhang, Quan Hou, Hui Li, 2017).

Cytotoxicity and Anticancer Potential

Research into the cytotoxicity of some new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, including the subject compound, indicates potential anticancer properties. These compounds were screened for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, providing insights into their applicability in cancer treatment (Ashraf S. Hassan, T. Hafez, Souad A. Osman, 2014).